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Compound of Interest

Compound Name: (R)-DRF053 dihydrochloride

Cat. No.: B10768303

Get Quote

(R)-DRF053 dihydrochloride (CAS 1241675-76-2) is a potent, ATP-competitive inhibitor of

cyclin-dependent kinases (CDKs) and casein kinase 1 (CK1). This technical guide provides an

in-depth overview of its chemical properties, mechanism of action, and relevant experimental

protocols for researchers and drug development professionals.

Chemical and Physical Properties
(R)-DRF053 dihydrochloride is a synthetic compound with a molecular weight of 490.43 g/mol

and a molecular formula of C₂₃H₂₇N₇O·2HCl. It typically presents as a yellow solid and

demonstrates good solubility in water and DMSO, up to 100 mM. The purity of commercially

available (R)-DRF053 dihydrochloride is generally greater than 98%.
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Property Value Reference

CAS Number 1241675-76-2 [1][2]

Molecular Formula C₂₃H₂₇N₇O·2HCl [1][2]

Molecular Weight 490.43 g/mol [1][2]

Purity >98% [1][2]

Appearance Yellow Solid [2][3]

Solubility
Water (up to 100 mM), DMSO

(up to 100 mM)
[1][4]

Mechanism of Action
(R)-DRF053 dihydrochloride exerts its biological effects through the potent and competitive

inhibition of ATP binding to a range of cyclin-dependent kinases (CDKs) and casein kinase 1

(CK1).[1] This dual inhibitory activity makes it a compound of interest for investigating cellular

processes regulated by these kinases, including cell cycle progression, gene transcription, and

protein phosphorylation cascades. Its ability to inhibit amyloid-β production also positions it as

a potential therapeutic agent for Alzheimer's disease.[1]

Kinase Inhibitory Profile
The inhibitory activity of (R)-DRF053 dihydrochloride has been quantified against several key

kinases, with the half-maximal inhibitory concentration (IC₅₀) values highlighting its potency.

Kinase Target IC₅₀ Reference

cdk1/cyclin B 220 nM [1]

cdk2 93 - 290 nM [4][5]

cdk5/p25 80 nM [1]

cdk7 820 nM [4][5]

CK1 14 nM [1][4]

GSKα/β 4.1 µM [1]
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Signaling Pathways
The inhibition of CDK1 and CK1 by (R)-DRF053 dihydrochloride can impact multiple

downstream signaling pathways critical for cell proliferation and survival.
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Caption: Simplified CDK1 signaling pathway and the inhibitory effect of (R)-DRF053.
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Caption: Role of CK1 in the Wnt signaling pathway and its inhibition by (R)-DRF053.
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Experimental Protocols
The following are representative protocols for assessing the activity of (R)-DRF053
dihydrochloride. These should be optimized for specific experimental conditions.

In Vitro Kinase Inhibition Assay (Representative
Protocol)
This protocol describes a general method to determine the IC₅₀ of (R)-DRF053
dihydrochloride against a specific kinase.

1. Reagent Preparation
- (R)-DRF053 serial dilution

- Kinase solution
- Substrate/ATP mix

2. Incubation
- Add inhibitor and kinase

- Pre-incubate
- Initiate reaction with Substrate/ATP

3. Signal Detection
- Stop reaction

- Add detection reagent
- Measure signal (e.g., luminescence)

4. Data Analysis
- Plot % inhibition vs. concentration

- Calculate IC50

Click to download full resolution via product page

Caption: General workflow for an in vitro kinase inhibition assay.

Materials:

(R)-DRF053 dihydrochloride

Recombinant kinase of interest (e.g., CDK1/cyclin B, CK1)

Kinase-specific substrate (peptide or protein)

Adenosine 5'-triphosphate (ATP)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT,

0.01% Tween-20)

Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

384-well white plates

Multichannel pipettes
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Plate reader capable of luminescence detection

Procedure:

Compound Preparation: Prepare a 10 mM stock solution of (R)-DRF053 dihydrochloride in

DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC₅₀

determination. Further dilute the compound in kinase assay buffer.

Kinase Reaction:

Add 5 µL of diluted (R)-DRF053 dihydrochloride or DMSO (vehicle control) to the wells of

a 384-well plate.

Add 10 µL of the kinase solution (diluted in kinase assay buffer to the desired

concentration) to each well.

Incubate for 15 minutes at room temperature to allow for compound binding to the kinase.

Initiate the kinase reaction by adding 10 µL of a solution containing the substrate and ATP

(at their respective Kₘ concentrations) in kinase assay buffer.

Incubate for 60 minutes at 30°C.

Signal Detection:

Stop the reaction and detect the amount of ADP produced using a commercial kit such as

ADP-Glo™, following the manufacturer's instructions.

Briefly, add 25 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room

temperature.

Add 50 µL of Kinase Detection Reagent to each well and incubate for 30 minutes at room

temperature.

Measure the luminescence using a plate reader.

Data Analysis:
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Calculate the percentage of kinase inhibition for each concentration of (R)-DRF053
dihydrochloride relative to the DMSO control.

Plot the percentage of inhibition against the logarithm of the compound concentration and

fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Cell-Based Assay for Amyloid-β Production in N2a-
APP695 Cells
This protocol outlines a method to assess the effect of (R)-DRF053 dihydrochloride on the

production of amyloid-β (Aβ) in a neuronal cell line overexpressing the amyloid precursor

protein (APP).

Materials:

N2a-APP695 cells (mouse neuroblastoma cells stably expressing human APP695)

DMEM/Opti-MEM medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

G418

(R)-DRF053 dihydrochloride

Aβ ELISA kit (for Aβ₄₀ and Aβ₄₂)

96-well cell culture plates

CO₂ incubator

Procedure:

Cell Culture: Maintain N2a-APP695 cells in DMEM/Opti-MEM supplemented with 5% FBS,

1% penicillin-streptomycin, and 0.2 mg/mL G418 in a humidified atmosphere at 37°C with

5% CO₂.
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Cell Plating: Seed the cells into 96-well plates at a density of 2 x 10⁴ cells per well in 100 µL

of culture medium and incubate for 24 hours.

Compound Treatment:

Prepare various concentrations of (R)-DRF053 dihydrochloride in culture medium.

Remove the existing medium from the cells and replace it with 100 µL of medium

containing the desired concentration of the compound or vehicle control (DMSO).

Incubate the cells for 24-48 hours.

Sample Collection: After the incubation period, collect the conditioned medium from each

well for Aβ analysis. Centrifuge the medium to remove any cellular debris.

Aβ Quantification:

Measure the levels of Aβ₄₀ and Aβ₄₂ in the conditioned medium using a commercially

available ELISA kit, following the manufacturer's protocol.

Data Analysis:

Determine the concentration of Aβ in each sample based on the standard curve.

Normalize the Aβ levels to the total protein concentration of the corresponding cell lysate

to account for any differences in cell number.

Compare the Aβ levels in the treated samples to the vehicle control to determine the effect

of (R)-DRF053 dihydrochloride on Aβ production.

Conclusion
(R)-DRF053 dihydrochloride is a valuable research tool for investigating the roles of CDKs

and CK1 in various cellular processes. Its potent inhibitory activity and demonstrated effect on

amyloid-β production suggest its potential for further investigation in the fields of oncology and

neurodegenerative diseases. The provided protocols and pathway diagrams serve as a

foundation for researchers to design and execute experiments to further elucidate the

therapeutic potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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